N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide
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Description
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C12H16N2O2S3 and its molecular weight is 316.45. The purity is usually 95%.
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Scientific Research Applications
Sulfonamides in Drug Development and Therapeutic Applications
Sulfonamides have been extensively studied for their pharmacological properties, including antibacterial, antifungal, antiparasitic, antioxidant, and antitumor activities. Their structural diversity and ability to interact with various biological targets make them valuable in the development of new therapeutic agents. Sulfonamides, including derivatives like N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide, are explored for their potential in treating diseases and conditions ranging from infections to cancer due to their broad spectrum of biological activities (Zhao et al., 2018).
Role in Environmental and Water Treatment Processes
Sulfonamides' environmental impact and their transformation in water treatment processes have gained attention. The abiotic transformation of sulfonamides, including their degradation and removal from water sources, is crucial for mitigating their ecological and human health impacts. Advanced Oxidation Processes (AOPs) have been identified as effective methods for the degradation of sulfonamides, reducing their toxicity and environmental persistence (Li et al., 2021).
Implications for Human and Veterinary Medicine
Sulfonamides' applications in human and veterinary medicine are well-documented, including their use as antimicrobial agents, in treating bacterial infections, and their potential in combating resistant bacterial strains. Their role in livestock agriculture, as growth promoters and feed efficiency improvers, underscores their significance in food production and safety sectors. However, concerns over sulfonamides' environmental presence and resistance development necessitate ongoing research into their safe and effective use (Tangerman, 2009).
Advanced Therapeutic Potential
The exploration of sulfonamides, including this compound, in advanced therapies such as cancer treatment and their role as enzyme inhibitors or receptor antagonists is an area of active research. These compounds' ability to target specific cellular processes and pathways offers promising avenues for developing novel treatments for a range of diseases, further highlighting the importance of sulfonamides in medicinal chemistry and drug development (Azevedo-Barbosa et al., 2020).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-thiophen-3-ylethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2S3/c1-14(2)11(10-5-7-17-9-10)8-13-19(15,16)12-4-3-6-18-12/h3-7,9,11,13H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVVJWFOGGXBGKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNS(=O)(=O)C1=CC=CS1)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.